Cas no 1874-54-0 (Psicofuranine)
Psicofuranine structure
Product Name:Psicofuranine
CAS No:1874-54-0
MF:C11H15N5O5
MW:297.267301797867
CID:148044
PubChem ID:65086
Update Time:2025-04-19
Psicofuranine Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,1'-C-(hydroxymethyl)-
- (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-2,5-bis(hydroxymethyl)oxolane-3,4-diol
- PSICOFURANINE
- Psicofuranine [Angustmycin C]
- 6-Amino-9-D-psicofuranosylpurine
- Adenine,9beta-D-psicofuranosyl
- angustmicine C
- Angustmycin C
- Psicofuranosyladenine
- 1'-(Hydroxymethyl)adenosine
- 9-beta-D-Psicofuranosyl-6-aminopurine
- 9-beta-D-Psicofuranosyladenine
- NSC 53104
- U-9586
- psicofuranin
- BAA87454
- J-012069
- CHEBI:8612
- 9H-Purin-6-amine, 9-beta-D-psicofuranosyl-
- UNII-NN8Z1MZB7L
- CHEMBL453867
- (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-2,5-bis(hydroxymethyl)oxolane-3,4-diol
- 9-D-Psicofuranosyl-6-aminopurine
- (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-2,5-bis(hydroxymethyl)tetrahydrofuran-3,4-diol
- 9H-Purine, 6-amino-9-beta-D-psicofuranosyl-
- CS-0078071
- C05342
- Adenine, 9beta-D-psicofuranosyl-
- AI3-50820
- MS-24262
- hydroxymethyladenosine
- PDSP1_001037
- HB4040
- NN8Z1MZB7L
- SCHEMBL691065
- 9-beta-D-Psicofuranosyl-9H-purin-6-amine
- 4-26-00-03694 (Beilstein Handbook Reference)
- 1'-C-(HYDROXYMETHYL)ADENOSINE
- BRN 0095142
- 9-.beta.-D-Psicofuranosyl-9H-purin-6-amine
- Q27108113
- PDSP2_001021
- 1874-54-0
- DTXSID80172052
- PSICOFURANINE [MI]
- HY-119819
- NSC-53104
- BDBM50519499
- Adenine, 9-beta-D-psicofuranosyl-
- AKOS040742517
- 9-beta-D-Psicofuranosyl-adenine
- Adenine, 9-beta-D-psicofuranyosyl-
- DA-57197
- DTXCID3094543
- U 9586
- Psicofuranine
-
- Inchi： 1S/C11H15N5O5/c12-9-6-10(14-3-13-9)16(4-15-6)11(2-18)8(20)7(19)5(1-17)21-11/h3-5,7-8,17-20H,1-2H2,(H2,12,13,14)/t5-,7-,8-,11-/m1/s1
- InChI Key： BNZYRKVSCLSXSJ-IOSLPCCCSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@]1(CO)N1C=NC2C(N)=NC=NC1=2)O)O
Computed Properties
- Exact Mass: 297.10700
- Monoisotopic Mass: 297.10731860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 160Ų
Experimental Properties
- Density: 2.02±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 212-214 °C (decomposition)
- Boiling Point: 720.0±70.0 °C at 760 mmHg
- Flash Point: 389.3±35.7 °C
- Solubility: Slightly soluble (7.1 g/l) (25 º C),
- PSA: 159.77000
- LogP: -2.25230
- Specific Rotation: D25 -68° (dimethylformamide)
- Vapor Pressure: 0.0±2.4 mmHg at 25°C
Psicofuranine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Psicofuranine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P839628-1mg |
Psicofuranine |
1874-54-0 | 1mg |
$150.00 | 2023-05-17 | ||
| TRC | P839628-2.5mg |
Psicofuranine |
1874-54-0 | 2.5mg |
$293.00 | 2023-05-17 | ||
| MedChemExpress | HY-119819-1mg |
Psicofuranine |
1874-54-0 | ≥98.0% | 1mg |
￥2340 | 2024-04-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P911894-1mg |
Psicofuranine |
1874-54-0 | 98% | 1mg |
￥1,673.10 | 2022-09-01 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci8404-1mg |
Psicofuranine |
1874-54-0 | 98% | 1mg |
￥1058.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci8404-5mg |
Psicofuranine |
1874-54-0 | 98% | 5mg |
￥4286.00 | 2023-09-09 | |
| ChemScence | CS-0078071-1mg |
Psicofuranine |
1874-54-0 | ≥98.0% | 1mg |
$385.0 | 2022-04-27 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202778-1mg |
Psicofuranine, |
1874-54-0 | ≥98% | 1mg |
￥1053.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202778A-5mg |
Psicofuranine, |
1874-54-0 | ≥98% | 5mg |
￥3497.00 | 2023-09-05 | |
| Hello Bio | HB4040-5mg |
Psicofuranine |
1874-54-0 | >98% | 5mg |
£245 | 2023-05-25 |
Psicofuranine Related Literature
-
1. A novel stereospecific synthesis of 5-amino-1-β-D-fructofuranosylimidazole-4-carboxamideAnnie Grouiller,Grahame Mackenzie,Boubker Najib,Gordon Shaw,David Ewing J. Chem. Soc. Chem. Commun. 1988 671
-
L. Crombie,V. Gold,N. M. Atherton,J. N. Murrell,D. J. Millen,R. F. M. White,B. Capon,C. W. Rees,C. J. Timmons,E. S. Waight,D. Bryce-Smith,J. D. Connolly,K. H. Overton,G. W. H. Cheeseman,J. D. Hobson,J. S. Whitehurst,D. H. Hutson,D. J. Manners,T. L. V. Ulbricht Annu. Rep. Prog. Chem. 1964 61 193
1874-54-0 (Psicofuranine) Related Products
- 6936-84-1(9H-Purin-6-amine, 9-a-D-fructofuranosyl- (9CI))
- 26315-51-5(9H-Purin-6-amine,9-(3-amino-3-deoxy-b-D-arabinofuranosyl)-)
- 54933-77-6(9H-Purin-6-amine, 9-b-D-fructopyranosyl- (9CI))
- 10279-91-1(2-(6-aminopurin-9-yl)-5-(1,2-dihydroxyethyl)oxolane-3,4-diol)
- 7558-29-4(9H-Purin-6-amine,9-hexulofuranosyl- (9CI))
- 57032-45-8(Adenosine,3'-amino-3',5'-dideoxy- (9CI))
- 2504-55-4(3'-Amino-3'-deoxyadenosine)
- 13116-40-0( )
- 13116-43-3(Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI))
- 37515-26-7( )
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